Cas no 1344264-41-0 (4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile)

• Product Name: 4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile
• CAS No: 1344264-41-0
• MF: C₁₀H₂₁NOSi
• MW: 199.365343809128
• CID: 5574109
• PubChem ID: 62951935
• Update Time: 2025-06-13

4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-2-[(trimethylsilyl)oxy]pentanenitrile
• Pentanenitrile, 4,4-dimethyl-2-[(trimethylsilyl)oxy]-
• 4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile

• Inchi： 1S/C10H21NOSi/c1-10(2,3)7-9(8-11)12-13(4,5)6/h9H,7H2,1-6H3
• InChI Key： HIJMFPIEONREOV-UHFFFAOYSA-N
• SMILES： C(#N)C(O[Si](C)(C)C)CC(C)(C)C

Experimental Properties

• Density: 0.868±0.06 g/cm3(Predicted)
• Boiling Point: 218.6±23.0 °C(Predicted)

Additional information on 4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile

Comprehensive Overview of 4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile (CAS No. 1344264-41-0): Properties, Applications, and Industry Insights

4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile (CAS No. 1344264-41-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a trimethylsilyl (TMS) protecting group and a nitrile functional group, makes it a versatile building block for complex chemical transformations. The compound's CAS registry number ensures precise identification in global databases, while its systematic IUPAC name reflects its structural complexity.

In recent years, the demand for silyl-protected compounds like 4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile has surged due to their stability under reactive conditions and compatibility with modern green chemistry protocols. Researchers frequently search for "TMS ether applications" or "nitrile-based synthetic routes," highlighting its relevance in optimizing reaction yields and minimizing waste. The compound's role in peptide coupling and asymmetric catalysis further aligns with trends toward sustainable pharmaceutical manufacturing.

The physicochemical properties of CAS No. 1344264-41-0 include a moderate boiling point and solubility in common organic solvents such as THF and dichloromethane, making it suitable for low-temperature reactions. Analytical techniques like GC-MS and NMR spectroscopy are typically employed to verify its purity, a critical factor for industries requiring high-precision intermediates. Discussions on "how to characterize silyl ethers" often reference this compound as a benchmark.

From an industrial perspective, 4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile is pivotal in developing bioactive molecules and electronic materials. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) addresses frequent search queries like "nitrile functionalization methods." Furthermore, its stability profile meets the growing demand for air-sensitive reagent alternatives, reducing storage costs and safety risks.

Emerging applications in flow chemistry systems have renewed interest in this compound, as its controlled reactivity enables continuous manufacturing processes. Searches for "scalable nitrile synthesis" or "TMS group removal techniques" often intersect with studies involving CAS No. 1344264-41-0. The compound's adaptability to microwave-assisted synthesis also positions it as a candidate for accelerating drug discovery timelines.

Regulatory compliance and patent landscapes surrounding 4,4-dimethyl-2-(trimethylsilyl)oxypentanenitrile are frequently analyzed, particularly in jurisdictions with stringent REACH or FDA guidelines. Its non-hazardous classification under standard handling conditions (per SDS data) makes it preferable for GMP-certified facilities. This aligns with industry searches for "safe nitrile handling" and "silyl ether regulatory status."

In conclusion, CAS No. 1344264-41-0 exemplifies the intersection of innovation and practicality in modern synthetic chemistry. Its multifaceted applications—from small-molecule APIs to material science additives—underscore its value in addressing both current and future industrial challenges. Ongoing research into its catalytic potential and derivatization pathways ensures its continued relevance in scientific literature and commercial workflows.